Cas no 773894-28-3 (1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester)
1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester
-
- MDL: MFCD23726536
- Inchi: InChI=1S/C14H30N2O3Si/c1-13(2,3)18-12(17)16-10-11(9-15-16)19-20(7,8)14(4,5)6/h11,15H,9-10H2,1-8H3
- InChI Key: NBYBUNPRAZKBJH-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)N1CC(CN1)O[Si](C)(C)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D766609-25mg |
1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester |
773894-28-3 | 95% | 25mg |
$405 | 2025-02-18 | |
| eNovation Chemicals LLC | D766609-100mg |
1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester |
773894-28-3 | 95% | 100mg |
$840 | 2025-02-18 | |
| eNovation Chemicals LLC | D766609-25mg |
1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester |
773894-28-3 | 95% | 25mg |
$405 | 2025-02-21 | |
| eNovation Chemicals LLC | D766609-100mg |
1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester |
773894-28-3 | 95% | 100mg |
$840 | 2025-02-21 | |
| eNovation Chemicals LLC | D766609-250mg |
1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester |
773894-28-3 | 95% | 250mg |
$1260 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1383086-100mg |
tert-Butyl 4-((tert-butyldimethylsilyl)oxy)pyrazolidine-1-carboxylate |
773894-28-3 | 95+% | 100mg |
¥1800.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1383086-250mg |
tert-Butyl 4-((tert-butyldimethylsilyl)oxy)pyrazolidine-1-carboxylate |
773894-28-3 | 95+% | 250mg |
¥3500.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1383086-1g |
tert-Butyl 4-((tert-butyldimethylsilyl)oxy)pyrazolidine-1-carboxylate |
773894-28-3 | 95+% | 1g |
¥7000.00 | 2024-07-28 | |
| A2B Chem LLC | AI56260-50mg |
4-(tert-Butyl-dimethyl-silanyloxy)-pyrazolidine-1-carboxylic acid tert-butyl ester |
773894-28-3 | 78% | 50mg |
$320.00 | 2024-04-19 | |
| A2B Chem LLC | AI56260-100mg |
4-(tert-Butyl-dimethyl-silanyloxy)-pyrazolidine-1-carboxylic acid tert-butyl ester |
773894-28-3 | 78% | 100mg |
$523.00 | 2024-04-19 |
1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester Suppliers
1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester
Introduction to 1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1,1-dimethylethyl ester (CAS No. 773894-28-3)
1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1,1-dimethylethyl ester (CAS No. 773894-28-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazolidine ring, a tert-butyldimethylsilyl (TBS) protecting group, and a tert-butyl ester moiety. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.
The TBS protecting group is particularly noteworthy for its ability to protect hydroxyl groups during synthetic transformations. This feature is crucial in the development of complex molecules where selective functionalization is required. The tert-butyl ester moiety, on the other hand, provides additional stability and can be selectively cleaved under mild conditions, making it an ideal choice for the synthesis of peptides and other biologically active compounds.
Recent studies have highlighted the potential applications of 1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1,1-dimethylethyl ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential use in treating inflammatory diseases.
In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the use of this compound as a building block for the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as increased stability and reduced susceptibility to enzymatic degradation. The study showed that derivatives of 1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1,1-dimethylethyl ester could be used to synthesize peptidomimetics with enhanced cell permeability and bioavailability.
The versatility of this compound extends beyond its use in medicinal chemistry. In materials science, researchers have investigated its potential as a precursor for the synthesis of functional polymers. A study published in the Journal of Polymer Science: Part A: Polymer Chemistry reported that polymers derived from this compound exhibit excellent thermal stability and mechanical properties. These polymers could find applications in various industries, including electronics and biomedical devices.
In addition to its synthetic utility, 1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1,1-dimethylethyl ester has been studied for its potential as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are essential tools in the synthesis of enantiomerically pure compounds, which are critical for many pharmaceutical applications. A recent study published in the Tetrahedron: Asymmetry demonstrated that this compound can be used to achieve high enantioselectivity in various asymmetric reactions.
The safety and environmental impact of chemical compounds are also important considerations in their development and application. Studies have shown that 1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1,1-dimethylethyl ester is generally safe to handle under standard laboratory conditions. However, appropriate safety measures should always be followed to ensure the well-being of laboratory personnel and the environment.
In conclusion, 1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1,1-dimethylethyl ester (CAS No. 773894-28-3) is a versatile compound with significant potential in various fields of chemistry and materials science. Its unique structural features make it an ideal intermediate for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.
773894-28-3 (1-Pyrazolidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)